Cas no 896350-64-4 (N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-4-(methylsulfanyl)benzamide)

• Product Name: N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-4-(methylsulfanyl)benzamide
• CAS No: 896350-64-4
• MF: C₁₇H₁₃FN₂OS₂
• MW: 344.426324605942
• CID: 6171025
• PubChem ID: 7565317
• Update Time: 2025-07-18

N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-4-(methylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-4-(methylsulfanyl)benzamide
• 896350-64-4
• N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-4-methylsulfanylbenzamide
• SR-01000913751
• N-(4-(4-fluorophenyl)thiazol-2-yl)-4-(methylthio)benzamide
• AKOS001001435
• N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-4-(methylsulfanyl)benzamide
• F2555-0061
• SR-01000913751-1

• Inchi： 1S/C17H13FN2OS2/c1-22-14-8-4-12(5-9-14)16(21)20-17-19-15(10-23-17)11-2-6-13(18)7-3-11/h2-10H,1H3,(H,19,20,21)
• InChI Key： GSLOAAOADKQAEV-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(=CC=2)F)N=C1NC(C1C=CC(=CC=1)SC)=O

Computed Properties

• Exact Mass: 344.04533355g/mol
• Monoisotopic Mass: 344.04533355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.5Ų

Additional information on N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-4-(methylsulfanyl)benzamide

N-4-(4-Fluorophenyl)-1,3-thiazol-2-yl-4-(methylsulfanyl)benzamide (CAS No. 896350-64-4): An Overview of a Promising Compound in Medicinal Chemistry

N-4-(4-Fluorophenyl)-1,3-thiazol-2-yl-4-(methylsulfanyl)benzamide (CAS No. 896350-64-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

The chemical structure of N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-4-(methylsulfanyl)benzamide is characterized by a thiazole ring fused to a benzamide moiety, with a fluorinated phenyl group and a methylsulfanyl substituent. These functional groups contribute to the compound's stability and biological activity, making it an attractive candidate for further research and development.

Recent studies have highlighted the potential of N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-4-(methylsulfanyl)benzamide in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy. The ability to selectively target these enzymes without affecting other cellular processes makes it a promising candidate for the development of novel anticancer drugs.

In addition to its anticancer properties, N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-4-(methylsulfanyl)benzamide has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can reduce the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, which are implicated in chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease. These findings suggest that N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-4-(methylsulfanyl)benzamide may have broad therapeutic applications beyond cancer treatment.

The pharmacokinetic properties of N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-4-(methylsulfanyl)benzamide have also been studied extensively. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are important factors for its potential use as an oral medication. Furthermore, the compound shows low toxicity in animal models, suggesting that it may be safe for human use.

Clinical trials are currently underway to evaluate the safety and efficacy of N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-4-(methylsulfanyl)benzamide in various disease conditions. Early-phase trials have shown promising results, with patients exhibiting good tolerability and significant improvements in disease markers. These preliminary findings have paved the way for larger-scale clinical studies to further validate the therapeutic potential of this compound.

The synthesis of N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-4-(methylsulfanyl)benzamide involves several well-established chemical reactions. The key steps include the formation of the thiazole ring through a condensation reaction between 2-aminothiophenol and an appropriate aldehyde or ketone, followed by the introduction of the benzamide moiety via amidation. The fluorinated phenyl group and methylsulfanyl substituent are then added through subsequent substitution reactions. This synthetic route is scalable and can be adapted for large-scale production if needed.

In conclusion, N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-4-(methylsulfanyl)benzamide (CAS No. 896350-64-4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.